molecular formula C13H8N4O B2531403 12H-pyrido[2',3':5,6][1,4]oxazino[2,3-b]quinoxaline CAS No. 72119-84-7

12H-pyrido[2',3':5,6][1,4]oxazino[2,3-b]quinoxaline

Cat. No. B2531403
CAS RN: 72119-84-7
M. Wt: 236.234
InChI Key: UFDWSQINDAVXTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” is a chemical compound with the molecular formula C13H8N4O and a molecular weight of 236.23 . It is used in various chemical reactions and has potential applications in different fields .


Molecular Structure Analysis

The molecular structure of “12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” is based on its molecular formula C13H8N4O . Detailed structural analysis would require more specific resources or experimental data which are not available in the current resources.


Chemical Reactions Analysis

The compound “12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” can participate in various chemical reactions. For instance, it has been noted to undergo competitive debromination . More detailed information about its reactivity and the types of reactions it can undergo would require more specific studies or resources.


Physical And Chemical Properties Analysis

The compound “12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” has a molecular weight of 236.23 . Other physical and chemical properties such as melting point, boiling point, density, etc., are not mentioned in the available resources.

Scientific Research Applications

Organic Synthesis

This compound can be used in the synthesis of other complex organic compounds. A new synthetic route to 5,6,11,12-tetrakis (arylethynyl)tetracenes, π-extended rubrenes, was developed via [4 + 2] cycloadditions of dialkynylisobenzofuran and 1,4-naphthoquinone .

Pharmaceutical Testing

The compound is used for pharmaceutical testing . It can be used as a reference standard in pharmaceutical research to ensure the accuracy of analytical methods.

Building Block in Innovation

Due to its unique molecular structure, it can be used as a versatile building block that can unlock new avenues of innovation . It can be used in a wide range of applications, from pharmaceuticals to materials science.

Anticancer Research

Quinoxaline derivatives, which this compound is a part of, have been used as anticancer agents . They have shown a comprehensive array of biological activities and are significant therapeutic agents in the pharmaceutical industry.

Suzuki–Miyaura Coupling Reaction

Bromo-substituted quinoxalines and pyrido[2,3-b]pyrazines were synthesized by condensation reactions of aromatic 1,2-diamino and 1,2-diketone compounds. These compounds were used as common intermediates for postcondensation modification by Suzuki–Miyaura coupling reaction to form aryl-substituted quinoxalines and pyrido[2,3-b]pyrazines .

Organic Semiconductors and Electroluminescent Materials

Quinoxaline derivatives have been widely used in organic semiconductors, and electroluminescent materials for the manufacture of highly efficient organic light-emitting diodes (OLEDs) .

Future Directions

The future directions for “12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” would depend on the results of ongoing research and development efforts. Given its involvement in various chemical reactions, it could have potential applications in different fields .

properties

IUPAC Name

9-oxa-2,4,11,18-tetrazatetracyclo[8.8.0.03,8.012,17]octadeca-1(18),3(8),4,6,10,12,14,16-octaene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8N4O/c1-2-5-9-8(4-1)15-12-13(16-9)18-10-6-3-7-14-11(10)17-12/h1-7H,(H,14,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFDWSQINDAVXTL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C3C(=N2)OC4=C(N3)N=CC=C4
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

12H-pyrido[2',3':5,6][1,4]oxazino[2,3-b]quinoxaline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.